Cas no 916981-64-1 (β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-)

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- structure

916981-64-1 structure

Product Name:β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')-

CAS No:916981-64-1

Molecular Formula:C₂₀H₂₆N₁₀O₁₃P₂

Molecular Weight:676.427164554596

CID:5598712

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Properties

Names and Identifiers

- 5'-O-Phosphono-β-L-adenylyl-(2'→5')-β-L-adenosine
- InChIKey： CGSDOACAGDJPAM-XONUMPACSA-N
- Inchi： 1S/C20H26N10O13P2/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(33)11(31)7(41-19)2-40-45(37,38)43-14-12(32)8(1-39-44(34,35)36)42-20(14)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-33H,1-2H2,(H,37,38)(H2,21,23,25)(H2,22,24,26)(H2,34,35,36)/t7-,8-,11-,12-,13-,14-,19-,20-/m0/s1
- SMILES： O([C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)O)P(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=NC3=C(N=CN=C23)N)O1)O

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Synthesis

Synthetic Circuit 1

344911-72-4

916981-64-1

61-19-8

2596-55-6

916981-65-2

Reaction Conditions

1.1R:4-Ethylmorpholine, C:Pb(NO3)2, S:H2O, 1 d, 20°C, pH 7.3

Reference

: Chiral Selection in Oligoadenylate Formation in the Presence of a Metal ion Catalyst or Poly(U) Template

By Osawa, Kazuomi et al, Origins of Life and Evolution of Biospheres, 2005, 35(3), 213-223

Synthetic Circuit 2

22256-98-0

288-32-4

58-97-9

21138-49-8

61-19-8

916981-64-1

1548523-22-3

1548618-15-0

1548523-33-6

1548523-54-1

1548523-82-5

1548523-86-9

1548618-19-4

1548618-21-8

1548523-97-2

1548524-02-2

1548524-07-7

1548524-11-3

1548524-18-0

1548524-22-6

1548524-26-0

Reaction Conditions

1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7

Reference

: Progress in demonstrating homochiral selection in prebiotic RNA synthesis

By Joshi, Prakash C. et al, Advances in Space Research, 2013, 51(5), 772-779

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Raw materials

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Preparation Products

β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- Related Literature

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